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Introduction
4-Oxododecanedioic acid, a dicarboxylic acid with potential pharmacological relevance, has

been identified as a natural product isolated from the fern Coniogramme japonica.[1][2][3] This

technical guide aims to consolidate the available information regarding this discovery,

acknowledging the current limitations in accessing the primary research literature. While

commercial suppliers and chemical databases consistently list Coniogramme japonica as the

botanical source of 4-Oxododecanedioic acid, the foundational scientific publication detailing

its initial isolation, characterization, and any associated bioactivity remains elusive in broad

searches of scholarly databases.

This document will, therefore, provide a comprehensive overview based on established

principles of phytochemistry and natural product research, offering a framework for the

methodologies likely employed in its discovery and suggesting potential avenues for future

investigation.

Chemical Profile of 4-Oxododecanedioic Acid
4-Oxododecanedioic acid (CAS 30828-09-2) is a 12-carbon dicarboxylic acid containing a

ketone functional group at the C-4 position. Its structure presents opportunities for diverse
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chemical interactions and potential biological activities.

Table 1: Physicochemical Properties of 4-Oxododecanedioic Acid

Property Value

Molecular Formula C₁₂H₂₀O₅

Molecular Weight 244.28 g/mol

IUPAC Name 4-oxododecanedioic acid

Appearance White solid/powder

Solubility

Soluble in organic solvents such as Chloroform,

Dichloromethane, Ethyl Acetate, DMSO, and

Acetone.[1]

Postulated Experimental Protocols for Discovery
and Isolation
In the absence of the primary discovery paper, this section outlines the probable experimental

workflow for the isolation and identification of 4-Oxododecanedioic acid from Coniogramme

japonica, based on standard practices in phytochemistry.

Collection and Preparation of Plant Material
Fresh, healthy specimens of Coniogramme japonica would be collected, with the specific plant

part (e.g., fronds, rhizomes) noted. The material would then be air-dried or freeze-dried to

remove moisture and ground into a fine powder to increase the surface area for extraction.

Extraction
A suitable solvent would be chosen to extract the desired compound. Given the polarity of 4-
Oxododecanedioic acid, a multi-step extraction process may have been employed, starting

with a non-polar solvent to remove lipids and pigments, followed by extraction with a more

polar solvent like ethanol or a mixture of chloroform and methanol.
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Fractionation and Isolation
The crude extract would undergo fractionation to separate compounds based on their

physicochemical properties. A typical workflow is illustrated below.
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Caption: A generalized workflow for the isolation of a natural product from a plant source.
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Structure Elucidation
Once a pure compound is isolated, its chemical structure is determined using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To identify the carbon-

hydrogen framework and the connectivity of atoms.

Infrared (IR) Spectroscopy: To identify functional groups, such as the carboxylic acid and

ketone moieties.

Potential Biological Significance and Future
Directions
While no specific signaling pathways involving 4-Oxododecanedioic acid from Coniogramme

japonica have been documented in the available literature, dicarboxylic acids are known to play

roles in plant physiology and can exhibit various pharmacological activities. Research into the

biological effects of this compound could be a fruitful area of investigation.

A logical next step would be to screen 4-Oxododecanedioic acid for various biological

activities, such as antimicrobial, anti-inflammatory, or cytotoxic effects. The diagram below

illustrates a potential screening cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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